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Compound of Interest

Compound Name: Methomyl-d3

Cat. No.: B15562426

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Methomyl-d3, a deuterated isotopologue

of the carbamate insecticide methomyl. This document details its chemical properties, primary

applications, and the methodologies for its use in a research setting.

Core Properties of Methomyl-d3
Methomyl-d3 serves as an essential internal standard for the accurate quantification of

methomyl in various matrices, particularly in toxicological and environmental analyses. Its

physical and chemical properties are summarized below.
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Property Value

Molecular Weight 165.23 g/mol

Molecular Formula C₅H₇D₃N₂O₂S

Formal Name
N-[[(methyl-d3-amino)carbonyl]oxy]-

ethanimidothioic acid, methyl ester

CAS Number 1398109-07-3

Appearance White to off-white solid

Purity Typically ≥99% deuterated forms (d₁-d₃)

Solubility Slightly soluble in chloroform and methanol

Application in Analytical Chemistry
The primary application of Methomyl-d3 is as an internal standard in analytical methods such

as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass

spectrometry (LC-MS/MS) for the quantification of methomyl. The use of a stable isotope-

labeled internal standard is the gold standard in quantitative mass spectrometry, as it closely

mimics the analyte's behavior during sample preparation and ionization, correcting for matrix

effects and procedural losses.

Mechanism of Action of Methomyl (and by
extension, Methomyl-d3's relevance)
Methomyl, the non-deuterated parent compound, is a potent reversible inhibitor of the enzyme

acetylcholinesterase (AChE). In the nervous system, AChE is responsible for the hydrolysis of

the neurotransmitter acetylcholine into choline and acetic acid, a process crucial for terminating

nerve impulses. By inhibiting AChE, methomyl causes an accumulation of acetylcholine at the

synaptic cleft. This leads to overstimulation of cholinergic receptors, resulting in neurotoxicity.

This mechanism is the basis for its insecticidal activity and is also the cause of its toxicity in

non-target organisms, including mammals.
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Mechanism of Acetylcholinesterase Inhibition by Methomyl.

Experimental Protocol: Quantification of Methomyl
in Biological Matrices using LC-MS/MS with
Methomyl-d3 Internal Standard
This protocol is a representative example for the analysis of methomyl in stomach contents,

adapted from forensic toxicology procedures.

1. Sample Preparation (QuEChERS Method)

Homogenization: Weigh 10 g of the biological sample (e.g., stomach contents) into a 50 mL

centrifuge tube.

Extraction: Add 10 mL of acetonitrile to the tube and shake vigorously for 1 minute.

Salting Out: Add a mixture of 4 g anhydrous magnesium sulfate, 1 g sodium chloride, 1 g

trisodium citrate dihydrate, and 0.5 g disodium citrate sesquihydrate. Shake immediately for

1 minute.

Centrifugation: Centrifuge the sample at 4000 rpm for 5 minutes to induce phase separation.
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Internal Standard Spiking: Transfer an aliquot of the clear upper acetonitrile layer to a new

tube. Spike with a known concentration of Methomyl-d3 solution.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer the spiked extract to a d-SPE

tube containing 25 mg of C18 and 150 mg of MgSO₄. Vortex for 30 seconds.

Final Centrifugation: Centrifuge for 5 minutes. The supernatant is ready for LC-MS/MS

analysis.

2. LC-MS/MS Analysis

Instrumentation: A high-performance liquid chromatography (HPLC) system coupled with a

triple quadrupole mass spectrometer (MS/MS).

Chromatographic Column: A C18 reversed-phase column (e.g., 2.1 mm × 100 mm, 1.7 µm

particle size).

Mobile Phase: A gradient elution using:

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry: Operate in Multiple Reaction Monitoring (MRM) mode. Monitor the

specific precursor-to-product ion transitions for both methomyl and Methomyl-d3.

3. Data Analysis

Construct a calibration curve by plotting the ratio of the peak area of methomyl to the peak

area of Methomyl-d3 against the concentration of methomyl standards.

Quantify the concentration of methomyl in the samples by interpolating their peak area ratios

on the calibration curve.
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To cite this document: BenchChem. [Methomyl-d3: A Technical Guide for Researchers].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15562426/docs#methomyl-d3-a-technical-guide-for-
researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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